Cas no 3779-24-6 (N-phenylacridin-9-amine;hydrochloride)

• Product Name: N-phenylacridin-9-amine;hydrochloride
• CAS No: 3779-24-6
• MF: C₁₉H₁₅ClN₂
• MW: 306.788803339005
• CID: 922631
• PubChem ID: 12228041
• Update Time: 2025-05-21

N-phenylacridin-9-amine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-phenylacridin-9-amine,hydrochloride
• hydrochloride
• N-phenylacridin-9-amine
• NSC165710
• NSC-165710
• N-phenylacridin-9-amine hydrochloride
• SCHEMBL15673452
• AGN-PC-0NI5W6
• 3779-24-6
• EN300-37336100
• DTXSID60481391
• N-phenylacridin-9-amine;hydrochloride

• Inchi： 1S/C19H14N2.ClH/c1-2-8-14(9-3-1)20-19-15-10-4-6-12-17(15)21-18-13-7-5-11-16(18)19;/h1-13H,(H,20,21);1H
• InChI Key： HSCSAYYPMCQXPT-UHFFFAOYSA-N
• SMILES： Cl.N(C1C=CC=CC=1)C1C2C=CC=CC=2N=C2C=CC=CC=12

Computed Properties

• Exact Mass: 306.09200
• Monoisotopic Mass: 306.0923762g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 315
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.9Ų

Experimental Properties

• PSA: 24.92000
• LogP: 6.00660

Additional information on N-phenylacridin-9-amine;hydrochloride

Comprehensive Overview of N-phenylacridin-9-amine hydrochloride (CAS No. 3779-24-6)

N-phenylacridin-9-amine hydrochloride (CAS No. 3779-24-6) is a specialized organic compound widely recognized for its unique chemical properties and applications in research and industrial fields. This compound, often referred to as acridine derivative, belongs to the class of heterocyclic aromatic compounds, which are pivotal in materials science, pharmaceuticals, and fluorescence studies. Its molecular structure features an acridine core substituted with a phenylamine group, enhanced by the hydrochloride salt form for improved stability and solubility.

The compound's significance lies in its fluorescence properties, making it a valuable tool in biochemical assays and molecular probes. Researchers frequently utilize N-phenylacridin-9-amine hydrochloride in DNA intercalation studies, where its planar structure allows it to insert between DNA base pairs, facilitating advanced genetic research. Additionally, its photophysical characteristics are exploited in light-emitting devices and sensors, aligning with the growing demand for sustainable and efficient optoelectronic materials.

In recent years, the scientific community has shown heightened interest in acridine-based compounds due to their potential in cancer research and therapeutic development. While N-phenylacridin-9-amine hydrochloride itself is not a drug, its structural analogs are being investigated for their antitumor activity. This aligns with the broader trend of exploring small-molecule inhibitors for targeted therapies, a topic frequently searched in academic and medical databases.

From a synthetic chemistry perspective, CAS No. 3779-24-6 serves as a versatile intermediate. Its ease of functionalization enables the creation of diverse derivatives, catering to the needs of high-throughput screening and drug discovery platforms. The compound's hydrochloride salt form further enhances its utility in aqueous-based reactions, a critical factor for green chemistry initiatives that prioritize solvent efficiency.

Environmental and safety considerations are also paramount when discussing N-phenylacridin-9-amine hydrochloride. While it is not classified as hazardous under standard regulations, proper handling protocols are recommended to ensure workplace safety. This reflects the increasing public and regulatory focus on chemical safety data sheets (SDS) and laboratory best practices, topics that dominate search queries among professionals and students alike.

In summary, N-phenylacridin-9-amine hydrochloride (CAS No. 3779-24-6) exemplifies the intersection of fundamental research and applied science. Its multifaceted applications—from fluorescence labeling to materials engineering—underscore its relevance in contemporary scientific endeavors. As interest in smart materials and precision medicine grows, compounds like this will continue to play a pivotal role in innovation.